Isobutylaminomethylbenzodioxan
Description
Isobutylaminomethylbenzodioxan (molecular formula: C₁₃H₁₉NO₂, monoisotopic mass: 221.14159 Da) is a benzodioxan derivative featuring an isobutylaminomethyl substituent. Despite its promising framework, this compound remains understudied, with only 2 literature entries and 0 patents documented as of 2025 .
Properties
CAS No. |
4442-62-0 |
|---|---|
Molecular Formula |
C13H19NO2 |
Molecular Weight |
221.29 g/mol |
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-methylpropan-1-amine |
InChI |
InChI=1S/C13H19NO2/c1-10(2)7-14-8-11-9-15-12-5-3-4-6-13(12)16-11/h3-6,10-11,14H,7-9H2,1-2H3 |
InChI Key |
TWGSUHAQGNJLBP-UHFFFAOYSA-N |
SMILES |
CC(C)CNCC1COC2=CC=CC=C2O1 |
Canonical SMILES |
CC(C)CNCC1COC2=CC=CC=C2O1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analogues
The compound Indolin-1-yl(naphthalen-1-yl)methanone (C₁₉H₁₅NO, monoisotopic mass: 273.11536 Da) shares similarities with Isobutylaminomethylbenzodioxan in terms of nitrogen and oxygen heteroatoms but differs in core structure (naphthalene-indole vs. benzodioxan) and substituent groups . Key differences include:
| Parameter | This compound | Indolin-1-yl(naphthalen-1-yl)methanone |
|---|---|---|
| Core Structure | Benzodioxan ring | Naphthalene-indole hybrid |
| Substituent | Isobutylaminomethyl group | Methanone linkage |
| Molecular Weight | 221.14159 Da | 273.11536 Da |
| Literature Count | 2 | 2 |
| Patent Count | 0 | 0 |
Pharmacological and Physicochemical Properties
- Bioactivity: Benzodioxan derivatives are often associated with adrenergic or serotonergic activity, whereas naphthalene-indole hybrids are explored for anticancer or anti-inflammatory properties. However, explicit bioactivity data for this compound is absent in current literature .
Research and Development Status
The 2 literature entries for each compound likely pertain to synthetic methodologies or preliminary screenings rather than mechanistic or clinical studies .
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